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Compound of Interest

Compound Name: Bromomethyl methyl ether

Cat. No.: B1266047 Get Quote

An In-depth Technical Guide to the Safety of Bromomethyl Methyl Ether

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bromomethyl methyl ether (BMME), a member of the haloether chemical class, serves as a

reagent in organic synthesis, particularly for the introduction of the methoxymethyl (MOM)

protecting group for alcohols.[1][2][3] Despite its utility, BMME presents significant health and

safety concerns that necessitate careful handling and a thorough understanding of its

toxicological profile. This guide provides a comprehensive overview of the safety data sheet

(SDS) information for bromomethyl methyl ether, including its physical and chemical

properties, hazard classifications, and recommended safety protocols. Due to the limited

availability of detailed experimental studies specifically for BMME, this guide also draws upon

data for the closely related and well-studied analogue, chloromethyl methyl ether (CMME), to

infer potential mechanisms of toxicity.

Physicochemical Properties
A clear understanding of the physical and chemical properties of a substance is fundamental to

its safe handling and use in a laboratory setting. The following table summarizes the key

physicochemical data for bromomethyl methyl ether.
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Property Value Source(s)

Chemical Formula C₂H₅BrO [4]

Molecular Weight 124.96 g/mol [4]

Appearance Colorless to light yellow liquid

Boiling Point 87 °C (literature)

Density 1.531 g/mL at 25 °C (literature)

Flash Point 26 °C / 78.8 °F [5]

Refractive Index n20/D 1.456 (literature)

Solubility in Water
Sparingly soluble; reacts with

water

Sensitivity Moisture sensitive [6]

Hazard Identification and Classification
Bromomethyl methyl ether is classified as a hazardous substance. The following tables

summarize its GHS hazard classifications and statements.

GHS Hazard Classifications
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Hazard Class Category Source(s)

Flammable Liquids 3 [4][5]

Acute Toxicity, Oral 4 [4][5]

Acute Toxicity, Dermal 4 [4][5]

Acute Toxicity, Inhalation 4 [4][5]

Skin Corrosion/Irritation 2 [4][5]

Serious Eye Damage/Eye

Irritation
2 [4][5]

Carcinogenicity 2 [4][5]

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory system) [4][5]

GHS Hazard Statements

Code Statement Source(s)

H226 Flammable liquid and vapor [4]

H302 Harmful if swallowed [4]

H312 Harmful in contact with skin [4]

H315 Causes skin irritation [4]

H319 Causes serious eye irritation [4]

H332 Harmful if inhaled [4]

H335 May cause respiratory irritation [4]

H351 Suspected of causing cancer [7][8]

Toxicological Information
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Detailed toxicological studies for bromomethyl methyl ether are not readily available in the

public domain. The acute toxicity estimates are based on available data and classifications.[9]

It is also noted to be a lachrymator, a substance that irritates the eyes and causes tearing.[6][4]

Endpoint Value/Classification Source(s)

Acute Oral Toxicity Category 4 [5]

Acute Dermal Toxicity Category 4 [5]

Acute Inhalation Toxicity

(Vapors)
Category 4 [5]

Skin Irritation
Category 2 (Causes skin

irritation)
[5]

Eye Irritation
Category 2 (Causes serious

eye irritation)
[5]

Carcinogenicity
Category 2 (Suspected human

carcinogen)
[5][9]

Given the classification of bromomethyl methyl ether as a suspected carcinogen and its

structural similarity to chloromethyl methyl ether (a known human carcinogen), it should be

handled with extreme caution.[1]

Experimental Protocols
While specific experimental reports for bromomethyl methyl ether are scarce, the following

sections describe generalized methodologies for key toxicological endpoints, based on

established guidelines such as those from the Organisation for Economic Co-operation and

Development (OECD).

Acute Dermal Irritation
A standard protocol for assessing acute dermal irritation involves the following steps:

Animal Model: Healthy, young adult albino rabbits are typically used.[7][10]
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Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is

clipped.[7][10]

Application: A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to

a small area of the skin and covered with a gauze patch and semi-occlusive dressing.[7]

Exposure: The exposure duration is typically 4 hours.[10]

Observation: The skin is examined for erythema (redness) and edema (swelling) at specified

intervals after patch removal (e.g., 1, 24, 48, and 72 hours).[11]

Scoring: The reactions are scored according to a standardized system, and the mean scores

are used to classify the substance's irritation potential.[11]

Acute Eye Irritation
In vivo eye irritation testing is increasingly being replaced by in vitro methods. A common in

vitro protocol using a reconstructed human cornea-like epithelial (RhCE) tissue model is as

follows:

Test System: A commercially available RhCE tissue model is used.[12]

Application: The test substance (liquid or solid) is applied topically to the surface of the RhCE

tissue.[12]

Exposure: The exposure time is defined, for example, 30 minutes for liquids.[12]

Viability Assessment: After exposure and a post-incubation period, the viability of the tissue

is determined using a quantitative assay, such as the MTT assay.[13]

Classification: The substance is classified as an irritant or non-irritant based on the reduction

in tissue viability compared to negative controls.[12]

Logical Workflow for Chemical Safety Assessment
The following diagram illustrates a generalized workflow for assessing the safety of a chemical

substance like bromomethyl methyl ether, from initial identification to risk management.
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Caption: A generalized workflow for chemical safety assessment.

Handling and Safety Precautions
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Given its hazardous properties, strict safety protocols must be followed when handling

bromomethyl methyl ether.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[14][5]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[14][5]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[14][5]

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[15]

Use explosion-proof electrical, ventilating, and lighting equipment.[5][16]

Ensure eyewash stations and safety showers are close to the workstation.[5][16]

Storage
Store in a cool, dry, and well-ventilated place.[17][18]

Keep container tightly closed.[17][18]

Keep away from heat, sparks, and open flames.[17][18]

Store refrigerated.[6]

Incompatible with strong oxidizing agents, strong acids, and strong bases.[5]

First Aid Measures
Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Get medical attention if symptoms occur.[5][18]
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Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove

contaminated clothing. If skin irritation persists, call a physician.[5][18]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[5][18]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce

vomiting. Call a physician or poison control center immediately.[5][18]

Fire-Fighting Measures
Suitable Extinguishing Media: Water spray, carbon dioxide (CO₂), dry chemical, or alcohol-

resistant foam.[5]

Specific Hazards: Flammable. Vapors may form explosive mixtures with air and can travel to

a source of ignition and flash back. Containers may explode when heated.[5][18]

Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (CO₂), and

hydrogen bromide.[5][16]

Disposal Considerations
Dispose of this material and its container as hazardous waste.[18]

Follow all federal, state, and local regulations for chemical waste disposal.[5]

Conclusion
Bromomethyl methyl ether is a useful reagent in organic synthesis but poses significant

health and safety risks, including flammability, acute toxicity, skin and eye irritation, and

suspected carcinogenicity. Researchers, scientists, and drug development professionals must

adhere to strict safety protocols, including the use of appropriate personal protective equipment

and engineering controls. Due to the limited specific toxicological data for BMME, a cautious

approach informed by the known hazards of the analogous compound, chloromethyl methyl

ether, is warranted. A thorough understanding of and adherence to the safety guidelines

outlined in this document are essential for the safe handling and use of bromomethyl methyl
ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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